Cas no 889937-01-3 (1-4-(Methylsulfonyl)phenyl-1-propanamine)

• Product Name: 1-4-(Methylsulfonyl)phenyl-1-propanamine
• CAS No: 889937-01-3
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD12827484
• CID: 1087835
• PubChem ID: 44616072
• Update Time: 2023-11-22

1-4-(Methylsulfonyl)phenyl-1-propanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Methylsulfonyl)phenyl)propan-1-amine
• {1-[4-(Methylsulfonyl)phenyl]propyl}amine
• 1-(4-methylsulfonylphenyl)propan-1-amine
• 1-[4-(METHYLSULFONYL)PHENYL]-1-PROPANAMINE
• SCHEMBL16225231
• 1-[4-(Methanesulfonyl)phenyl]propan-1-amine
• 1-[4-(methylsulfonyl)phenyl]propan-1-amine
• CS-0316983
• 1-(4-(methylsulfonyl)phenyl)-1-propanamine
• AKOS000430619
• N12230
• MFCD12827484
• STK873732
• AKOS017258861
• 1-(4-methanesulfonylphenyl)propan-1-amine
• 889937-01-3
• LS-09269
• DTXSID10659720
• 1-4-(Methylsulfonyl)phenyl-1-propanamine

• MDL： MFCD12827484
• Inchi： 1S/C10H15NO2S/c1-3-10(11)8-4-6-9(7-5-8)14(2,12)13/h4-7,10H,3,11H2,1-2H3
• InChI Key： ZIZSARFJVCTMPK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(CC)N)(=O)=O

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 374.9±34.0 °C at 760 mmHg
• Flash Point: 180.6±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-4-(Methylsulfonyl)phenyl-1-propanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)